Cas no 2294944-83-3 (5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2)

• Product Name: 5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2
• CAS No: 2294944-83-3
• MF: C₆H₅BrFN
• MW: 195.043812513351
• CID: 6820819
• PubChem ID: 172401696
• Update Time: 2025-03-01

5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2 Chemical and Physical Properties

Names and Identifiers

• 2294944-83-3
• 5-bromo-4-fluoro-2-(methyl-d3)pyridine-3,6-d2
• CS-22250

• Inchi： 1S/C6H5BrFN/c1-4-2-6(8)5(7)3-9-4/h2-3H,1H3/i1D3,2D,3D
• InChI Key： IXNNCPNEOLFCDL-RHIBPKLGSA-N
• SMILES： BrC1=C([2H])N=C(C([2H])([2H])[2H])C([2H])=C1F

Computed Properties

• Exact Mass: 193.99032Da
• Monoisotopic Mass: 193.99032Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.9Ų